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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the metabolites of the widely used

fungicide azoxystrobin found in various environmental compartments. It details the primary

degradation pathways, summarizes quantitative data on the occurrence of these metabolites,

and outlines the experimental protocols for their analysis. This information is crucial for

understanding the environmental fate and potential impact of azoxystrobin.

Introduction to Azoxystrobin and its Environmental
Fate
Azoxystrobin is a broad-spectrum systemic fungicide belonging to the strobilurin class. Its

mode of action involves the inhibition of mitochondrial respiration in fungi.[1] Due to its

extensive use in agriculture, residues of azoxystrobin and its metabolites are detected in

various environmental matrices, including soil, water, and sediment.[2][3] The environmental

persistence and transformation of azoxystrobin are influenced by several factors, primarily

hydrolysis, photolysis, and microbial degradation.[2][4][5] Understanding the formation and

occurrence of its metabolites is essential for a complete environmental risk assessment.

Major Metabolites of Azoxystrobin
The degradation of azoxystrobin in the environment leads to the formation of several key

metabolites. The most significant of these are:
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Azoxystrobin acid (R234886): Formed through the hydrolysis of the methyl ester group of the

parent compound.[4][5] It is considered a major metabolite in soil and aquatic systems.[6]

Z-isomer of Azoxystrobin (R230310): A geometric isomer of azoxystrobin that can be formed

through photo-isomerization.[7]

R401553 and R402173: Further degradation products identified in soil metabolism studies.

[7]

A comprehensive list of identified metabolites is provided in the table below.

Table 1: Major Metabolites of Azoxystrobin and their Formation Pathways

Metabolite Code Chemical Name
Formation
Pathway(s)

Environmental
Compartment(s)
Where Found

R234886

(E)-2-{2-[6-(2-

cyanophenoxy)pyrimid

in-4-yloxy]phenyl}-3-

methoxyacrylic acid

Hydrolysis, Microbial

degradation
Soil, Water, Sediment

R230310

Methyl (Z)-2-{2-[6-(2-

cyanophenoxy)pyrimid

in-4-yloxy]phenyl}-3-

methoxyacrylate

Photolysis (Photo-

isomerization)
Soil, Water

R401553

4-(2-

cyanophenoxy)-6-

hydroxypyrimidine

Microbial degradation Soil

R402173

2-[6-(2-

cyanophenoxy)pyrimid

in-4-yloxy]benzoic

acid

Microbial degradation Soil

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.researchgate.net/figure/Proposed-degradation-pathway-of-azoxystrobin-via-the-hydrolysis-reaction-based-on-Zhang_fig4_339876522
https://pmc.ncbi.nlm.nih.gov/articles/PMC4561232/
https://www.researchgate.net/publication/24437222_Leaching_behaviour_of_azoxystrobin_and_metabolites_in_soil_columns
https://www.epa.gov/sites/default/files/2014-12/documents/43678192-azoxystrobin-ecm-soil.pdf
https://www.epa.gov/sites/default/files/2014-12/documents/43678192-azoxystrobin-ecm-soil.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data on Azoxystrobin and its
Metabolites in Environmental Samples
The concentrations of azoxystrobin and its metabolites in the environment can vary significantly

depending on application rates, environmental conditions, and the specific matrix being

analyzed. The following tables summarize reported concentrations in soil and water.

Table 2: Concentrations of Azoxystrobin and its Metabolites in Soil Samples

Compound Matrix
Concentration
Range (mg/kg)

Limit of
Determination
(LOD) (mg/kg)

Reference(s)

Azoxystrobin Soil Not specified 0.02 [7]

R234886 Soil Not specified 0.02 [7]

R230310 Soil Not specified 0.02 [7]

R401553 Soil Not specified 0.01 [7]

R402173 Soil Not specified 0.01 [7]

Table 3: Concentrations of Azoxystrobin and its Metabolites in Water Samples

Compound Matrix
Concentration
Range (µg/L)

Reference(s)

Azoxystrobin Surface Water 0.06 - 29.7 [3]

Azoxystrobin Groundwater 0.01 - 0.1 [3]

R234886 Tile Drains up to 2.1 [3][8]

Experimental Protocols for Analysis
The analysis of azoxystrobin and its metabolites in environmental samples typically involves

extraction, clean-up, and instrumental analysis using chromatographic techniques.
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Sample Extraction from Soil
Objective: To extract azoxystrobin and its metabolites from soil matrices.

Protocol:

Weigh a representative aliquot of the soil sample (e.g., 20 g) into an extraction vessel.[9]

Add an extraction solvent. A common solvent mixture is 75:25 methanol:1M hydrochloric acid

or 75:25 methanol:water.[7][9]

Shake the mixture for a specified period (e.g., 30 minutes).[9]

Centrifuge the sample to separate the solid and liquid phases.[9]

Collect the supernatant (the liquid extract).

Repeat the extraction process on the soil pellet for exhaustive extraction.

Combine the supernatants for the subsequent clean-up step.

Liquid-Liquid Partitioning for Clean-up
Objective: To remove interfering substances from the crude extract.

Protocol:

Take an aliquot of the combined extract.

Add an acidified sodium chloride solution and dichloromethane.[7][9]

Vortex the mixture to partition the analytes into the organic phase (dichloromethane).[7]

Centrifuge to separate the aqueous and organic layers.[7]

Collect the lower dichloromethane layer.[7]

Repeat the partitioning step with fresh dichloromethane.[7]
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Combine the dichloromethane extracts.[7]

Evaporate the combined extract to dryness under a stream of nitrogen.[7]

Instrumental Analysis by HPLC-MS/MS
Objective: To separate, identify, and quantify azoxystrobin and its metabolites.

Protocol:

Reconstitute the dried extract in a suitable mobile phase (e.g., 50:50 water:acetonitrile with

0.4% v/v glacial acetic acid).[7]

Inject an aliquot of the reconstituted sample into the HPLC-MS/MS system.

HPLC Conditions (Example):

Column: C18 reverse-phase column.[10]

Mobile Phase: A gradient of water and acetonitrile, both containing a small percentage of

formic acid (e.g., 0.1%).[10]

Flow Rate: 200 - 400 µL/min.[10]

MS/MS Conditions (Example):

Ionization Mode: Electrospray Ionization (ESI), positive or negative mode.[11]

Detection: Multiple Reaction Monitoring (MRM) for targeted analysis of specific parent and

daughter ions for each analyte.

Degradation Pathway of Azoxystrobin
The degradation of azoxystrobin in the environment is a complex process involving multiple

pathways. The following diagram illustrates the key transformation processes.
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Caption: Degradation pathway of azoxystrobin in the environment.

Conclusion
This technical guide has provided a detailed overview of the metabolites of azoxystrobin in

environmental samples. The primary metabolite, azoxystrobin acid (R234886), is formed

through hydrolysis and is a key indicator of azoxystrobin degradation in soil and water.

Photolysis and microbial activity also contribute to the transformation of azoxystrobin into

various other byproducts. The provided experimental protocols offer a foundation for the

reliable detection and quantification of these compounds. A thorough understanding of the

formation and fate of these metabolites is critical for assessing the overall environmental

impact of azoxystrobin use. Further research is needed to establish a more comprehensive

quantitative database of these metabolites in a wider range of environmental matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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